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Compound of Interest

Compound Name: R121919

Cat. No.: B1676987 Get Quote

Essential Safety and Handling Guide for R121919
For Research Use Only. Not for use in humans or animals.

This guide provides essential safety and logistical information for handling the potent and

selective CRF1 receptor antagonist, R121919 (also known as NBI30775). While a Safety Data

Sheet (SDS) has classified this compound as not a hazardous substance or mixture, its high

biological activity necessitates careful handling to minimize exposure and ensure a safe

laboratory environment.[1]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling R121919 to prevent skin and

eye contact, inhalation, and ingestion.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat is mandatory.

Respiratory Protection: While not specified as required, if handling the powder outside of a

fume hood or glove box, a dust mask or respirator may be appropriate to avoid inhaling

airborne particles.
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Safe Handling Procedures
Adherence to these procedural steps will minimize exposure risk and maintain the integrity of

the compound.

Preparation: Before handling, ensure a clean and organized workspace. Have all necessary

equipment, including a calibrated scale, appropriate solvents, and waste containers, readily

available.

Weighing: Whenever possible, weigh the solid compound in a fume hood or a ventilated

balance enclosure to contain any airborne powder.

Solution Preparation: When preparing solutions, add the solvent to the solid R121919 slowly

to avoid splashing.

General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling the compound, even if gloves were worn.

Emergency Procedures and First Aid
In the event of an exposure, immediate action is crucial.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[1]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1]

Spills: In case of a spill, use absorbent material to clean up the substance. Decontaminate

the area and dispose of the waste in a sealed container.[1]

Storage and Disposal
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Proper storage and disposal are critical for safety and environmental protection.

Storage: Store R121919 in a tightly sealed container in a cool, dry, and well-ventilated area.

Disposal: Dispose of unwanted R121919 and any contaminated materials as chemical waste

in accordance with local, state, and federal regulations. Do not dispose of it down the drain

or in the regular trash.[2][3][4]

Data and Protocols
Chemical and Physical Properties

Property Value

Synonyms NBI30775[1]

Molecular Formula C22H32N6[1]

Molecular Weight 380.53 g/mol [1]

Purity ≥98% (HPLC)

Ki for CRF1 Receptor 2 to 5 nM[5][6]

Experimental Protocols
In Vivo Solution Preparation for Animal Studies:

For Intravenous (i.v.) Injection in Rats: R121919 can be dissolved in an aqueous solution of

70% (v/v) polyethylene glycol 400. The drug is then injected in a volume of 1 mL/kg.[5]

For Oral Administration in Mice: R121919 can be dissolved in an aqueous vehicle. The drug

is administered orally via a feeding tube at a volume of 1 mL/100 g body weight.[5]

For Defensive Withdrawal Experiments: R121919 solutions are prepared fresh the night

before each experiment by dissolving the compound in a vehicle consisting of 5% (v/v)

polyethoxylated castor oil.[5]

Visualized Workflows
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The following diagrams illustrate the recommended workflows for handling and disposing of

R121919.
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Caption: A step-by-step workflow for the safe handling of R121919.
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Caption: A compliant workflow for the disposal of R121919 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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